(3-Bromo-2-fluorophenyl)(pyridin-2-yl)methanol

• Molecular Formula: C12H9BrFNO
• Molecular Weight: 282.11 g/mol
• IUPAC Name: (3-bromo-2-fluorophenyl)-pyridin-2-ylmethanol
• InChI: InChI=1S/C12H9BrFNO/c13-9-5-3-4-8(11(9)14)12(16)10-6-1-2-7-15-10/h1-7,12,16H
• InChI Key: KXEHWWVQAIGOBV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)C(C2=C(C(=CC=C2)Br)F)O

Description

(3-Bromo-2-fluorophenyl)(pyridin-2-yl)methanol is a useful research compound. Its molecular formula is C12H9BrFNO and its molecular weight is 282.11 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 3-bromo-2-fluorobenzaldehyde (0.250 g, 1.231 mmol) in THF (5.35 mL) cooled to −78° C. was added pyridin-2-ylmagnesium bromide (5.91 mL, 1.478 mmol). The reaction mixture was maintained at −78° C. for at least 1 hr, then allowed to warm to room temperature slowly over 2 hr. The reaction quenched with a saturated aqueous solution of NH4Cl. The reaction mixture was diluted with CH2Cl2. Layers were separated. The aqueous phase was extracted with CH2Cl2 (2×). The organics were combined, dried over Na2SO4, filtered, and concentrated to afford a yellow residue. The crude material was dissolved in a minimal amount CH2Cl2 and chromatographed. Purification of the crude material by silica gel chromatography using an ISCO machine (40 g column, 40 mL/min, 1-40% EtOAc in hexanes over 25 min, tr=16 min) gave the title compound (78 mg, 0.276 mmol, 22.45% yield) as a yellow residue.